![molecular formula C6H6BrN B018343 3-Bromoaniline CAS No. 591-19-5](/img/structure/B18343.png)
3-Bromoaniline
Overview
Description
3-Bromoaniline, also known as 3-bromo-benzenamine, is an important organic compound used in a variety of scientific research applications. It is a colorless, water-soluble liquid with a strong, unpleasant odor. It is a derivative of aniline, and is used in the synthesis of various organic compounds. It is also an important intermediate in the production of various industrial chemicals.
Scientific Research Applications
Organic Photovoltaic Devices : 4-Bromoanisole, a compound related to 3-Bromoaniline, is used as a processing additive in organic photovoltaic devices. It helps control phase separation and purity, improving morphology in polymer-polymer blends (Liu et al., 2012).
Chemical Synthesis : this compound is involved in a Pd-catalyzed three-component reaction with carbon dioxide and isocyanides, resulting in N3-substituted quinazoline-2,4(1H,3H)-diones (Mampuys et al., 2017).
Anticancer Research : 3-Bromopyruvate (3BP), while not this compound, is relevant as a potent anticancer agent that shows rapid toxicity to cancer cells without affecting normal tissues (Azevedo-Silva et al., 2016).
Regioselective Bromination : A method for regioselective bromination of aromatic amines using this compound has been developed. It yields selective bromination without forming dibromides (Smith et al., 2002).
Nephrotoxicity Studies : Research on 3,5-dibromoaniline, a derivative of this compound, showed it to be a potent nephrotoxicant in vitro (Hong et al., 2000).
Unnatural Tryptophans Synthesis : A new protocol using a Pd(0)/P(tBu)3 catalyst system allows efficient coupling of o-bromoanilines for producing unnatural tryptophans, showing the utility of bromoaniline derivatives in chemical synthesis (Chuang et al., 2016).
Detoxification in Soil Microorganisms : Soil microorganisms can acetylate p-Bromoaniline, possibly as a detoxification mechanism, competing with azobenzene formation and utilizing aniline formed by the metabolism of substituted urea herbicides (Tweedy et al., 1970).
Electrocatalytic Reduction of Bromate Ion : Polyaniline-modified electrodes, which can be enhanced with poly(aniline-co-3-bromoaniline) nanocomposites, are used for the electrocatalytic reduction of bromate ion, achieving high removal efficiency in aqueous solutions (Ding et al., 2010).
Electrical Conductivity : Poly(aniline-co-3-bromoaniline) nanocomposites can significantly increase the conductivity of polyaniline compared to pure polyaniline, showing applications in materials science (Waware et al., 2017).
Non-Linear Optical Properties : (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline analogs were synthesized and found to have notable non-linear optical properties, reactivity, and structural features (Rizwan et al., 2021).
Mechanism of Action
Target of Action
3-Bromoaniline, also known as m-Bromoaniline, is a derivative of aniline where a bromine atom replaces a hydrogen atom on the benzene ring
Mode of Action
It’s known that aniline derivatives can undergo various chemical reactions, such as nucleophilic substitution . The bromine atom on the benzene ring of this compound can be replaced by other groups in the presence of a suitable nucleophile, leading to the formation of different compounds. This property is often utilized in organic synthesis .
Safety and Hazards
properties
IUPAC Name |
3-bromoaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHYHYLGCQVVLOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4060448 | |
Record name | m-Bromoaniline | |
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Molecular Weight |
172.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear light yellow liquid; mp = 15-18 deg C; [Sigma-Aldrich MSDS] | |
Record name | 3-Bromoaniline | |
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Vapor Pressure |
0.04 [mmHg] | |
Record name | 3-Bromoaniline | |
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CAS RN |
591-19-5 | |
Record name | 3-Bromoaniline | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=591-19-5 | |
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Record name | 3-Bromoaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000591195 | |
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Record name | 3-BROMOANILINE | |
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Record name | Benzenamine, 3-bromo- | |
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Record name | m-Bromoaniline | |
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Record name | 3-bromoaniline | |
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Record name | 3-Bromoaniline | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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